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Compound of Interest

Compound Name: N-(8-Hydroxyoctyl)phthalimide

CAS No.: 105264-63-9

Cat. No.: B008994

Get Quote

Introduction & Technical Overview
N-(8-Hydroxyoctyl)phthalimide is a specialized bifunctional building block used in Solid-

Phase Peptide Synthesis (SPPS) and Solid-Phase Organic Synthesis (SPOS).[1] Structurally, it

consists of an 8-carbon alkyl chain terminated by a hydroxyl group at one end and a

phthalimide-protected amine at the other.[1]

In the context of SPPS, this molecule is not a "linker" in the traditional sense of a cleavable

handle (like Rink Amide or Wang).[1] Instead, it serves as a spacer precursor used to

functionalize resins or modify peptide termini.[1]

Core Applications
Synthesis of C-Terminal Hydroxyalkyl Peptides: It allows for the generation of peptides

terminating in an 8-amino-1-octanol moiety (Peptide-NH-(CH2)8-OH).[1] This is critical for

synthesizing lipopeptides or peptide surfactants.

Resin Functionalization: It converts hydroxyl- or chloride-functionalized resins (e.g., 2-

Chlorotrityl Chloride) into amino-octyl functionalized supports.[1]
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Surface Immobilization: The long hydrophobic octyl chain acts as a spacer, reducing steric

hindrance when the peptide is used in surface-based assays (e.g., microarrays) after

cleavage or on-bead screening.[1]

Chemical Properties
Property Specification

CAS Number 105264-63-9

Formula C₁₆H₂₁NO₃

Molecular Weight 275.34 g/mol

Appearance White to off-white crystalline powder

Solubility Soluble in DCM, DMF, DMSO; Insoluble in water

Purity Requirement ≥ 98.0% (HPLC) for SPPS

Mechanistic Workflow
The utility of N-(8-Hydroxyoctyl)phthalimide relies on a specific reaction sequence: Anchoring

→ Deprotection → Elongation → Cleavage.[1]

Anchoring: The hydroxyl group attacks the electrophilic resin (e.g., 2-Chlorotrityl Chloride),

forming a stable ether/ester linkage.[1]

Phthalimide Deprotection (The Gabriel Step): The phthalimide group masks the amine. It

must be removed (typically via hydrazinolysis) to expose the primary amine for peptide

coupling.

Peptide Assembly: Standard Fmoc/tBu SPPS builds the peptide chain on the newly exposed

amine.

Cleavage: Acidolytic cleavage releases the peptide. Depending on the resin, the octyl spacer

may remain attached to the peptide (releasing Peptide-NH-(CH2)8-OH) or the resin.[1]

Visual Workflow (DOT Diagram)
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Caption: Mechanistic pathway for synthesizing C-terminal hydroxyoctyl peptides using N-(8-
Hydroxyoctyl)phthalimide on 2-CTC resin.

Experimental Protocols
Protocol A: Resin Loading (Immobilization)
Objective: Attach N-(8-Hydroxyoctyl)phthalimide to 2-Chlorotrityl Chloride (2-CTC) Resin.[1]

Reagents:

2-Chlorotrityl Chloride Resin (Loading: ~1.0–1.6 mmol/g).[1]
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N-(8-Hydroxyoctyl)phthalimide (1.2 equivalents relative to resin loading).[1]

Dichloromethane (DCM) (Anhydrous).[1]

N,N-Diisopropylethylamine (DIPEA).[1]

Methanol (MeOH) for capping.[1]

Step-by-Step Procedure:

Swelling: Place 1.0 g of 2-CTC resin in a solid-phase reaction vessel. Add 10 mL dry DCM

and swell for 20 minutes. Drain.

Dissolution: Dissolve N-(8-Hydroxyoctyl)phthalimide (1.2 eq) in 10 mL dry DCM. If

solubility is poor, add a small amount of DMF (up to 10%).[1]

Coupling: Add the linker solution to the resin. Immediately add DIPEA (4.0 eq).

Incubation: Shake gently at room temperature for 2 hours. Note: Avoid vigorous stirring to

prevent resin pulverization.

Capping: Add 1 mL of MeOH to the reaction mixture (to cap unreacted chlorides) and shake

for another 15 minutes.

Washing: Drain the resin. Wash sequentially with:

DCM (3 x 10 mL)[1]

DMF (3 x 10 mL)

DCM (3 x 10 mL)[1]

Protocol B: Phthalimide Deprotection
Objective: Remove the phthalimide protecting group to expose the primary amine.

Reagents:

Hydrazine Monohydrate (
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).[1]

DMF.

Step-by-Step Procedure:

Preparation: Prepare a solution of 5% Hydrazine Monohydrate in DMF (v/v).

Reaction: Add 10 mL of the Hydrazine solution to the resin. Shake for 1 hour at room

temperature.

Caution: A white precipitate (phthalhydrazide) may form.[1] This is a byproduct.

Washing (Critical): Drain the resin. Wash extensively to remove all hydrazine and

phthalhydrazide byproducts:

DMF (5 x 10 mL)

DCM (3 x 10 mL)[1]

DMF (3 x 10 mL)

Verification (Chloranil Test): Perform a Chloranil test (for secondary amines) or Kaiser test

(for primary amines).[1] A positive result (blue beads) confirms the presence of the free

amine.

Protocol C: Peptide Elongation & Cleavage
Objective: Synthesize the peptide and cleave from resin.

Step-by-Step Procedure:

Coupling: Proceed with standard Fmoc-SPPS cycles (Fmoc-AA-OH, HBTU/HATU, DIPEA)

targeting the newly exposed amine.[1]

Final Deprotection: Remove the final N-terminal Fmoc group (20% Piperidine/DMF).

Cleavage (Preserving the Octyl Chain):
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Use a mild acid cocktail to cleave the ether bond between the resin and the octyl oxygen.

Cocktail: 1% TFA in DCM (v/v).

Method: Treat resin with 10 mL of cocktail for 2 minutes. Filter into a flask containing 1 mL

pyridine (to neutralize). Repeat 5-10 times.

Note: Stronger acids (95% TFA) might degrade the ether linkage or modify the octyl chain

depending on the specific peptide side chains. 1% TFA is standard for 2-CTC release.[1]

Work-up: Concentrate the filtrate and precipitate in cold diethyl ether.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Loading Efficiency
Moisture in DCM; Steric

hindrance.[1]

Use strictly anhydrous DCM.

Increase reaction time to 4

hours. Use 2.0 eq of linker.

Incomplete Phth Removal
Phthalhydrazide precipitation

blocking pores.

Increase washing steps with

hot DMF (40°C).[1] Repeat

hydrazine treatment (2 x 45

min).

Peptide Aggregation
Hydrophobic octyl chain

causing collapse.

Use "Magic Mixture"

(DCM/DMF/NMP) during

coupling.[1] Use PEG-based

resins (e.g., Tentagel) if

compatible.[1]

Side Reactions
Base-catalyzed imide ring

opening.[1]

Ensure hydrazine treatment is

not prolonged unnecessarily

(>2h).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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